
Physicochemical Properties of 1-Aminobutan-2-
one Hydrochloride: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-aminobutan-2-one

Hydrochloride

Cat. No.: B171812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-aminobutan-2-one hydrochloride (CAS Number: 108661-54-7). This

document collates available data on the compound's characteristics, outlines general

experimental protocols for their determination, and presents a visual representation of its

synthesis workflow.

Core Physicochemical Properties
1-aminobutan-2-one hydrochloride is a small organic compound with the chemical formula

C₄H₁₀ClNO.[1][2][3][4][5] Its hydrochloride salt form is utilized to enhance stability and solubility

for research applications. The quantitative physicochemical data for this compound are

summarized in the table below. It is important to note that while some experimental values are

reported, others are computed or remain to be definitively determined.
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Property Value Source

Molecular Formula C₄H₁₀ClNO [1][2][3][4][5]

Molecular Weight 123.58 g/mol [4][5]

CAS Number 108661-54-7 [1][2][3][4][5]

IUPAC Name
1-aminobutan-2-

one;hydrochloride
[4]

Synonyms

1-amino-2-butanone

hydrochloride, 2-Butanone, 1-

amino-, hydrochloride

[1][4][5]

Physical State Solid [1]

Melting Point 150 °C [5]

Boiling Point 136.1 °C at 760 mmHg [5]

Solubility
Expected to be soluble in

water.
[6]

Stability

Hygroscopic; should be stored

in a cool, dry, and well-

ventilated area under an inert

atmosphere.

[7]

pKa Data not available

Biological Context
1-aminobutan-2-one hydrochloride has been identified as a metabolite of Clavulanic Acid, a

β-lactamase inhibitor.[6] Some research also suggests that it may act as an inhibitor of

acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter

acetylcholine.[6] This inhibition could lead to increased levels of acetylcholine in the brain,

potentially enhancing cognitive function.[6]
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Detailed, peer-reviewed experimental protocols specifically for 1-aminobutan-2-one
hydrochloride are not widely available in the public domain. The following sections provide

generalized methodologies for the determination of key physicochemical properties, which can

be adapted for this compound.

Synthesis of 1-Aminobutan-2-one Hydrochloride
The synthesis of 1-aminobutan-2-one hydrochloride is typically achieved through a

straightforward acid-base reaction involving the free base, 1-aminobutan-2-one.

Materials:

1-aminobutan-2-one (free base)

Anhydrous diethyl ether (or other suitable anhydrous organic solvent like isopropanol)

Hydrochloric acid (as a solution in the chosen anhydrous solvent)

Ice bath

Stirring apparatus

Filtration apparatus

Vacuum drying apparatus

Procedure:

Dissolution: Dissolve the free base, 1-aminobutan-2-one, in a suitable anhydrous organic

solvent such as diethyl ether.

Acidification: Cool the solution in an ice bath. While stirring, slowly add a stoichiometric

amount of hydrochloric acid (dissolved in the same anhydrous solvent) to the solution of the

free base.

Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will precipitate

out of the solution. The reaction mixture can be further cooled to maximize precipitation.
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Isolation and Purification: Collect the precipitate by filtration. Wash the collected solid with a

small amount of cold solvent to remove any residual impurities.

Drying: Dry the purified 1-aminobutan-2-one hydrochloride under vacuum.
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General Synthesis Workflow of 1-Aminobutan-2-one Hydrochloride

Starting Materials

Reaction Steps

Product Isolation

1-Aminobutan-2-one (Free Base)

Dissolution of Free Base

Anhydrous Solvent (e.g., Diethyl Ether) Hydrochloric Acid (in Anhydrous Solvent)

Acidification with HCl (in Ice Bath)

Precipitation of Hydrochloride Salt

Filtration

Washing with Cold Solvent

Drying under Vacuum

1-Aminobutan-2-one Hydrochloride (Final Product)

Click to download full resolution via product page

Caption: General synthesis workflow for 1-aminobutan-2-one hydrochloride.
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Determination of Solubility
A general procedure to determine the solubility of an amine hydrochloride in water is as follows:

Materials:

1-aminobutan-2-one hydrochloride

Distilled or deionized water

Small test tubes or vials

Vortex mixer or shaker

Analytical balance

Procedure:

Preparation of a Saturated Solution: Add an excess amount of 1-aminobutan-2-one
hydrochloride to a known volume of water in a test tube.

Equilibration: Vigorously mix the suspension using a vortex mixer or shaker for a

predetermined period (e.g., 24 hours) at a constant temperature to ensure equilibrium is

reached.

Separation of Undissolved Solid: Centrifuge or filter the suspension to separate the saturated

solution from the excess undissolved solid.

Quantification: Accurately withdraw a known volume of the clear supernatant (the saturated

solution). Determine the concentration of the dissolved 1-aminobutan-2-one hydrochloride
using a suitable analytical method, such as High-Performance Liquid Chromatography

(HPLC) with a suitable detector (e.g., UV or mass spectrometry).

Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the determined

concentration and the volume of the solution analyzed.
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Workflow for Solubility Determination

Sample Preparation

Phase Separation

Analysis

Add Excess Solute to Known Volume of Solvent

Equilibrate (e.g., 24h shaking)

Separate Solid and Liquid Phases (Centrifugation/Filtration)

Quantify Solute in Supernatant (e.g., HPLC)

Solubility (mg/mL or mol/L)

Click to download full resolution via product page

Caption: General workflow for determining the solubility of a compound.

Stability
1-aminobutan-2-one hydrochloride is reported to be hygroscopic, meaning it readily absorbs

moisture from the atmosphere.[7] Therefore, it is crucial to store the compound in a tightly

sealed container in a cool, dry place, preferably under an inert atmosphere to prevent

degradation.[7] For long-term storage, a freezer at -20°C is recommended.[7] The stability of
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the compound in solution has not been extensively reported, and it is advisable to prepare

solutions freshly before use.[7]

This technical guide serves as a foundational resource for professionals working with 1-
aminobutan-2-one hydrochloride. Further experimental validation of the compiled properties

is encouraged for rigorous research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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